Cas no 42518-42-3 (2,4-Dichloro-5,6-dimethylthieno2,3-dpyrimidine)

• Product Name: 2,4-Dichloro-5,6-dimethylthieno2,3-dpyrimidine
• CAS No: 42518-42-3
• MF: C₈H₆Cl₂N₂S
• MW: 233.117638111115
• MDL: MFCD00807312
• CID: 1092580
• Update Time: 2025-06-09

2,4-Dichloro-5,6-dimethylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine
• 2,4-Dichloro-5,6-dimethylthieno2,3-dpyrimidine

• MDL： MFCD00807312
• Inchi： 1S/C8H6Cl2N2S/c1-3-4(2)13-7-5(3)6(9)11-8(10)12-7/h1-2H3
• InChI Key： LDXCWOSUWRNYEW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)SC(C)=C2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2,4-Dichloro-5,6-dimethylthieno2,3-dpyrimidine

2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine

The compound 42518-42-3, also known as 2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine, is a heterocyclic aromatic compound with a unique structural configuration. This compound belongs to the class of pyrimidine derivatives and has garnered significant attention in recent years due to its potential applications in various fields. The molecule consists of a pyrimidine ring fused with a thienyl group, which introduces additional electronic and steric effects that enhance its reactivity and functionality.

Thienopyrimidines are a subclass of pyrimidines where a sulfur atom is incorporated into the ring system. In the case of 2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine, the presence of two chlorine atoms at positions 2 and 4 further modulates its electronic properties. The methyl groups at positions 5 and 6 add bulk to the molecule, influencing its solubility and stability. These structural features make it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of thienopyrimidines in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine exhibits promising anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored in materials science. A study in *Advanced Materials* revealed that when incorporated into polymer matrices, thienopyrimidines can enhance the electrical conductivity of the resulting materials. This property makes them attractive for use in organic electronics and optoelectronic devices.

The synthesis of 2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the cyclization of an appropriate diamine derivative with a thioamide or related sulfur-containing reagent. The introduction of chlorine atoms is often achieved through electrophilic substitution reactions or via post-synthetic halogenation techniques.

Despite its promising applications, further research is needed to fully exploit the potential of this compound. Ongoing studies are focusing on optimizing its synthesis to improve yield and scalability while also investigating its bioavailability and toxicity profiles for potential pharmaceutical applications.

In conclusion, 2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.